6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(2-fluorophenoxy)acetate

Specification

• CAS No.: 877637-25-7
• Molecular Formula: C20H17FN2O5S
• Molecular Weight: 416.4 g/mol
• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(2-fluorophenoxy)acetate
• Standard InChI: InChI=1S/C20H17FN2O5S/c1-12-7-13(2)23-20(22-12)29-11-14-8-16(24)18(9-26-14)28-19(25)10-27-17-6-4-3-5-15(17)21/h3-9H,10-11H2,1-2H3
• Standard InChI Key: RJHIUWLWDYJYQC-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC=C3F)C
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC=C3F)C

Introduction

The compound 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(2-fluorophenoxy)acetate is a complex organic molecule that incorporates several functional groups, including a pyrimidine ring, a pyran ring, and a fluorophenoxy moiety. This compound is of interest due to its potential applications in medicinal chemistry and materials science, similar to related compounds that have shown biological activities such as antimicrobial and anticancer properties.

Molecular Formula and Weight

While specific details on the molecular formula and weight of this exact compound are not readily available, related compounds like 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(thiophen-2-yl)acetate have a molecular weight of approximately 428.5 g/mol.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions, including the preparation of intermediates followed by coupling reactions. The process requires careful optimization of reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Medicinal Chemistry

Compounds with similar structures have been explored for their potential biological activities, including antimicrobial and anticancer properties. The presence of multiple functional groups in 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(2-fluorophenoxy)acetate suggests it may also exhibit significant biological activity.

Chemical Reactions

The compound can undergo various chemical reactions based on its functional groups. These reactions can be performed under controlled conditions using appropriate reagents and catalysts to ensure selectivity and yield.

Analytical Techniques

Analytical techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are commonly used to confirm the structure of intermediates and final products during synthesis.

Biological Evaluation

While specific biological evaluation data for 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(2-fluorophenoxy)acetate is not available, related compounds have shown promising results in biological assays.

Data Table: Comparison of Related Compounds

Compound	Molecular Weight	Potential Applications
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(thiophen-2-yl)acetate	Approximately 428.5 g/mol	Medicinal Chemistry, Materials Science
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate	447.5 g/mol	Medicinal Chemistry

Note: Specific data for 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(2-fluorophenoxy)acetate is not available in the provided sources.